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Compound of Interest

Compound Name: Meptyldinocap

Cat. No.: B1662176 Get Quote

Disclaimer: This document is a comprehensive review compiled from publicly available data

and is intended for informational purposes for researchers, scientists, and drug development

professionals. It is not a substitute for regulatory agency assessments.

Executive Summary
Meptyldinocap, a dinitrophenol fungicide, is an active ingredient utilized for the control of

powdery mildew. Its mechanism of action involves the uncoupling of oxidative phosphorylation,

a fundamental process in cellular energy production. While effective against target fungal

pathogens, a thorough understanding of its toxicological profile in non-target organisms is

crucial for a comprehensive environmental risk assessment. This technical guide provides a

detailed overview of the ecotoxicological effects of meptyldinocap on a range of non-target

species, including aquatic and terrestrial organisms. Quantitative toxicity data is presented in

structured tables for comparative analysis, and key experimental methodologies are described.

Furthermore, a visualization of the primary toxicodynamic pathway is provided to facilitate a

deeper understanding of its mode of action.

Aquatic Organisms
Meptyldinocap exhibits a high degree of toxicity to aquatic organisms. Acute and chronic

exposure studies have been conducted on representative species of fish, aquatic invertebrates,

and algae to determine key toxicity endpoints.
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Organism Species Endpoint
Value (µg
a.i./L)

Reference

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-hour LC₅₀ 16 --INVALID-LINK--

Oncorhynchus

mykiss (Rainbow

Trout)

28-day NOEC 2.5 --INVALID-LINK--

Aquatic

Invertebrate
Daphnia magna

48-hour EC₅₀

(Immobilisation)
29 --INVALID-LINK--

Daphnia magna
21-day NOEC

(Reproduction)
5.0 --INVALID-LINK--

Algae
Pseudokirchnerie

lla subcapitata

72-hour EᵣC₅₀

(Growth Rate)
43 --INVALID-LINK--

Pseudokirchnerie

lla subcapitata
72-hour NOEC 10 --INVALID-LINK--

Experimental Protocols
The aquatic toxicity studies for meptyldinocap were conducted following standardized OECD

guidelines to ensure data quality and comparability.

Fish, Acute Toxicity Test (OECD 203): This test determines the median lethal concentration

(LC₅₀) of a substance in fish over a 96-hour exposure period. Juvenile rainbow trout

(Oncorhynchus mykiss) were exposed to a series of meptyldinocap concentrations under

controlled laboratory conditions, including temperature, pH, and dissolved oxygen. Mortality

was observed and recorded at 24, 48, 72, and 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD 202): This study assesses the acute toxicity to

Daphnia magna. Young daphnids (<24 hours old) were exposed to various concentrations of

meptyldinocap for 48 hours. The endpoint is the median effective concentration (EC₅₀) at

which 50% of the daphnids are immobilized.
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Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of a substance on the

growth of a freshwater algal species, Pseudokirchneriella subcapitata. Algal cultures were

exposed to different concentrations of meptyldinocap over a 72-hour period. The inhibition

of growth is measured, and the median effective concentration (EᵣC₅₀) for growth rate

reduction is calculated.

Fish, Early-life Stage Toxicity Test (OECD 210): This chronic study assesses the effects of

meptyldinocap on the early developmental stages of fish. Fertilized eggs are exposed to a

range of concentrations, and the exposure continues through hatching and into the early

juvenile stage. Endpoints include mortality, growth, and developmental abnormalities, leading

to the determination of a No Observed Effect Concentration (NOEC).

Daphnia magna Reproduction Test (OECD 211): This chronic test evaluates the impact of

meptyldinocap on the reproductive output of Daphnia magna over a 21-day period. The

total number of live offspring produced is the primary endpoint used to determine the NOEC

for reproduction.
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Aquatic Ecotoxicology Testing Workflow for Meptyldinocap.

Terrestrial Organisms
The risk to terrestrial non-target organisms is another critical aspect of the environmental safety

profile of meptyldinocap. Studies have been conducted on birds, honeybees, earthworms,

other non-target arthropods, and soil microorganisms.

Data Presentation: Terrestrial Toxicity
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Organism Species Endpoint Value Reference

Birds

Colinus

virginianus

(Bobwhite Quail)

Acute Oral LD₅₀
>2000 mg a.i./kg

bw
--INVALID-LINK--

Colinus

virginianus

(Bobwhite Quail)

Dietary LC₅₀ (5-

day)

>5000 mg a.i./kg

diet
--INVALID-LINK--

Anas

platyrhynchos

(Mallard Duck)

NOEC

(Reproduction)
30 mg a.i./kg diet --INVALID-LINK--

Honeybees Apis mellifera
Acute Contact

LD₅₀ (48-hour)
>100 µg a.i./bee --INVALID-LINK--

Apis mellifera
Acute Oral LD₅₀

(48-hour)
68.9 µg a.i./bee --INVALID-LINK--

Earthworms Eisenia fetida 14-day LC₅₀
>1000 mg a.i./kg

soil
--INVALID-LINK--

Eisenia fetida
NOEC

(Reproduction)

100 mg a.i./kg

soil
--INVALID-LINK--

Soil

Microorganisms
-

Nitrogen

Transformation

<25% effect at

28 days
--INVALID-LINK--

Non-target

Arthropods

Typhlodromus

pyri (predatory

mite)

LR₅₀ (on glass

plates)
1.8 g a.i./ha --INVALID-LINK--

Aphidius

rhopalosiphi

(parasitoid wasp)

LR₅₀ (on glass

plates)
1.2 g a.i./ha --INVALID-LINK--

Experimental Protocols
Standardized protocols were also employed for the assessment of toxicity to terrestrial

organisms.
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Avian Acute Oral Toxicity (OECD 223): This test determines the acute oral toxicity (LD₅₀) in

birds. A single dose of meptyldinocap was administered to Bobwhite quail, and the birds

were observed for at least 14 days for mortality and signs of toxicity.

Avian Dietary Toxicity Test (OECD 205): This study evaluates the toxicity of a substance

when administered in the diet. Young Bobwhite quail were fed a diet containing various

concentrations of meptyldinocap for five days, followed by a three-day observation period.

The dietary LC₅₀ is determined.

Honeybee, Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine

the acute contact and oral LD₅₀ values for adult honeybees. For the contact test, bees are

topically exposed to meptyldinocap. For the oral test, bees are fed a sucrose solution

containing the test substance. Mortality is assessed over 48 hours.

Earthworm, Acute Toxicity Test (OECD 207): This test assesses the acute toxicity of a

substance to earthworms (Eisenia fetida) in an artificial soil. The 14-day LC₅₀ is determined.

Earthworm, Reproduction Test (OECD 222): This chronic study evaluates the effects of a

substance on the reproductive output of earthworms over an 8-week period. The NOEC for

reproduction is a key endpoint.

Soil Microorganisms, Nitrogen Transformation Test (OECD 216): This study assesses the

long-term effects of a substance on the nitrogen transformation activity of soil

microorganisms. The rate of nitrate formation is measured over 28 days.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
The primary mode of action of meptyldinocap in both target and non-target organisms is the

uncoupling of oxidative phosphorylation. This process occurs within the mitochondria and

disrupts the production of ATP, the main energy currency of the cell. Meptyldinocap, being a

lipophilic weak acid, can shuttle protons across the inner mitochondrial membrane, dissipating

the proton gradient that is essential for ATP synthase to function. This leads to an increase in

oxygen consumption without a corresponding increase in ATP production, ultimately causing

cellular energy depletion and toxicity.
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Mechanism of Meptyldinocap as an Uncoupler of Oxidative Phosphorylation.

Conclusion
The toxicological data for meptyldinocap indicate a high risk to aquatic organisms, with acute

and chronic toxicity observed at low microgram per liter concentrations. The risk to birds,

honeybees, and earthworms is considered to be lower under typical field exposure scenarios,

although sublethal effects cannot be entirely discounted. The primary mechanism of toxicity,

the uncoupling of oxidative phosphorylation, is a well-understood process that affects a broad

range of organisms. This technical guide provides a consolidated source of quantitative data

and methodological context to aid in the environmental risk assessment and responsible
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management of this fungicide. Further research into the potential for sublethal effects in

terrestrial non-target organisms and the impact of its metabolites would provide an even more

comprehensive understanding of its environmental profile.

To cite this document: BenchChem. [Toxicological Profile of Meptyldinocap in Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662176#toxicological-profile-of-meptyldinocap-in-
non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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